[2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid

• Molecular Formula: C23H23ClN2O6S
• Molecular Weight: 491 g/mol
• IUPAC Name: 2-[2-chloro-6-methoxy-4-[(Z)-[2-(4-methoxyphenyl)imino-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene]methyl]phenoxy]acetic acid
• InChI: InChI=1S/C23H23ClN2O6S/c1-4-9-26-22(29)19(33-23(26)25-15-5-7-16(30-2)8-6-15)12-14-10-17(24)21(18(11-14)31-3)32-13-20(27)28/h5-8,10-12H,4,9,13H2,1-3H3,(H,27,28)/b19-12-,25-23?
• InChI Key: YWAPORSTUOKRAH-NRNHFWIGSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/C2=CC(=C(C(=C2)Cl)OCC(=O)O)OC)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CCCN1C(=O)C(=CC2=CC(=C(C(=C2)Cl)OCC(=O)O)OC)SC1=NC3=CC=C(C=C3)OC

Description

[2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid, also known as CMPT, is a synthetic compound that has shown promising results in scientific research applications.

Mechanism of Action

The mechanism of action of [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid involves the inhibition of various enzymes and signaling pathways that are involved in the pathogenesis of inflammatory diseases, cancer, and bacterial infections. [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory prostaglandins. [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid also inhibits the activity of nuclear factor-kappa B (NF-κB), which is involved in the regulation of various genes involved in inflammation and cancer. Additionally, [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid has been found to inhibit the activity of bacterial enzymes, such as DNA gyrase and topoisomerase IV, which are involved in DNA replication and transcription.
Biochemical and Physiological Effects:
[2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid has been found to have various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines and chemokines, induction of apoptosis in cancer cells, and inhibition of bacterial growth. [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid has also been found to reduce the production of reactive oxygen species (ROS), which are involved in the pathogenesis of various diseases. Additionally, [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid has been found to have antioxidant and anti-angiogenic properties.

Advantages and Limitations for Lab Experiments

One of the advantages of using [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid in lab experiments is its ability to inhibit multiple targets involved in the pathogenesis of various diseases, which makes it a promising candidate for the development of multi-targeted drugs. However, one of the limitations of using [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid in lab experiments is its low solubility in water, which may limit its bioavailability and efficacy.

Future Directions

There are several future directions for the research and development of [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid. One of the future directions is the optimization of the synthesis method to improve the yield and purity of the compound. Another future direction is the development of novel formulations and delivery systems to improve the bioavailability and efficacy of [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid. Additionally, further studies are needed to elucidate the mechanism of action of [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid and its potential therapeutic applications in various diseases.

Synthesis Methods

[2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid is synthesized through a multi-step process that involves the reaction of 2-chloro-6-methoxyphenol with 2-(4-methoxyphenylimino)-4-oxo-3-propyl-1,3-thiazolidine-5-carboxylic acid, followed by the reaction of the resulting intermediate with chloroacetic acid. The final product is obtained through purification and isolation processes.

Scientific Research Applications

[2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid has shown potential in various scientific research applications, including anti-inflammatory, anti-cancer, and anti-bacterial activities. Studies have shown that [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid inhibits the expression of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. [2-Chloro-6-methoxy-4-({2-[(4-methoxyphenyl)imino]-4-oxo-3-propyl-1,3-thiazolidin-5-ylidene}methyl)phenoxy]acetic acid has also been found to induce apoptosis in cancer cells and inhibit the growth of various bacterial strains.